![molecular formula C25H20N4 B8197564 9,9'-Spirobi[fluorene]-2,2',7,7'-tetraamine](/img/structure/B8197564.png)
9,9'-Spirobi[fluorene]-2,2',7,7'-tetraamine
Overview
Description
9,9'-Spirobi[fluorene]-2,2',7,7'-tetraamine is a useful research compound. Its molecular formula is C25H20N4 and its molecular weight is 376.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality 9,9'-Spirobi[fluorene]-2,2',7,7'-tetraamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 9,9'-Spirobi[fluorene]-2,2',7,7'-tetraamine including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Enantioselective Complexation : 9,9′-spirobi[9H-fluorene]-2,2',7,7'-tetraamine is utilized for the enantioselective complexation of pyranosides and dicarboxylic acids. This application is significant in the study of molecular interactions in organic chemistry (Cuntze et al., 1995).
Supramolecular Networks : It's used in constructing open supramolecular networks for exploring molecular interactions and stacking, specifically using the tetranitro and tetracyano derivatives of 9,9'-spirobifluorene (Demers et al., 2005).
Improved Emission and Thermal Stability : Spiro-functionalization at the C-9 bridge position significantly enhances the emission spectral quality and thermally spectral stability of 9,9-disubstituted polyfluorene derivatives, valuable for materials science (Zeng et al., 2002).
Three-Photon-Excited Fluorescence and Absorption : Derivatives with spirobi [9H-fluorene] enhance three-photon-excited fluorescence and absorption, important for developing materials in photonics and fluorescence applications (Zhang et al., 2017).
Solar Cell Applications : In the field of renewable energy, spiro[fluorene-9,9'-phenanthren-10'-one] is used in donor-acceptor-donor hole-transport materials for perovskite solar cells, showing high power conversion efficiency and improved moisture resistance (Chen et al., 2018).
Organic Synthesis Applications : The solubility of synthesized 2',7'-dibromo-2,3,6,7-tetraethoxy-9,9'-spirobifluorene in organic solvents suggests potential applications in organic synthesis (Qi et al., 2013).
Use in OLEDs : Tetra-carbazole substituted spiro[fluorene-9,9′-xanthene]-based hole-transporting materials are employed in OLEDs for high current, power, and external quantum efficiency due to their high thermal stability and mobility (Liang et al., 2017).
Host Material for Phosphorescent OLEDs : Spiro-mCP serves as a host material for thermally stable blue phosphorescent OLEDs with high luminescence efficiency (Seo & Lee, 2017).
Novel Polyimides with High Organosolubility : Novel polyimides derived from spiro compounds exhibit high organosolubility, optical transparency, and excellent thermal stability, indicating their use in advanced materials research (Shu-jiang et al., 2011).
Luminescent Materials : Chiral 9,9'-spirobi[fluorene] derivatives are a new family of circularly polarized luminescent materials, indicating their use in optical and materials sciences (Kubo et al., 2020).
properties
IUPAC Name |
9,9'-spirobi[fluorene]-2,2',7,7'-tetramine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H20N4/c26-13-1-5-17-18-6-2-14(27)10-22(18)25(21(17)9-13)23-11-15(28)3-7-19(23)20-8-4-16(29)12-24(20)25/h1-12H,26-29H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PTQXFKFYBWOKTN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1N)C3(C4=C2C=CC(=C4)N)C5=C(C=CC(=C5)N)C6=C3C=C(C=C6)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H20N4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
9,9'-Spirobi[fluorene]-2,2',7,7'-tetraamine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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